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Compound of Interest

Compound Name: 2-Hydroxyisonicotinic Acid

Cat. No.: B042705

An In-depth Technical Guide to the Properties and Applications of 2-Hydroxyisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxyisonicotinic acid, existing in tautomeric equilibrium with 2-oxo-1,2-dihydropyridine-
4-carboxylic acid, is a pivotal heterocyclic compound with significant applications in medicinal
and agricultural chemistry. This technical guide provides a comprehensive overview of its
physicochemical properties, synthesis, and biological significance. It is a versatile intermediate
in the development of pharmaceuticals, including treatments for tuberculosis and metabolic
disorders, and in the synthesis of advanced agrochemicals.[1] A notable biological property of
2-hydroxyisonicotinic acid is its ability to chelate metal ions, particularly iron(lll), suggesting
its potential in therapeutic strategies targeting metal-dependent pathways.[2] This document
details its known characteristics and provides exemplary experimental protocols to facilitate
further research and development.

Physicochemical Properties

2-Hydroxyisonicotinic acid is a white to off-white crystalline solid. It exists in equilibrium with
its tautomer, 2-oxo-1,2-dihydropyridine-4-carboxylic acid, a form that often predominates in the
solid state. This tautomerism plays a crucial role in its chemical reactivity and biological
interactions.
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Property Value Reference(s)
Molecular Formula CeHsNOs3 [3]
Molecular Weight 139.11 g/mol [3]
CAS Number 22282-72-0 [4]
Melting Point >300 °C (decomposes) [5]

White to orange to green
Appearance

powder/crystal
Topological Polar Surface Area

70.16 A2 [3]
(TPSA)
logP 0.0731 [3]
Hydrogen Bond Donors 2 [3]
Hydrogen Bond Acceptors 2 [3]
Rotatable Bonds 1 [3]

Synthesis and Characterization
Synthetic Routes

Several synthetic pathways to 2-hydroxyisonicotinic acid have been reported. A common
laboratory and industrial-scale synthesis involves the hydrolysis of 4-cyanopyridine. This
method is efficient and proceeds through the formation of an intermediate amide.

Another documented route involves the enzymatic hydrolysis of 4-cyanopyridine using nitrilase
enzymes from microorganisms like Nocardia globerula NHB-2, offering a greener alternative to
chemical synthesis.[6]

Experimental Protocol: Synthesis via Hydrolysis of 4-
Cyanopyridine

This protocol describes a representative chemical synthesis of isonicotinic acid from 4-
cyanopyridine, which can be adapted for the synthesis of 2-hydroxyisonicotinic acid through
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subsequent hydroxylation or by starting with a hydroxylated precursor.
Materials:

e 4-cyanopyridine

e Hydrazine hydrate
e Magnesium oxide
e Methanol

e Water

e Ethanol

e Round-bottom flask
» Reflux condenser

e Stirring apparatus
« Filtration apparatus
e Rotary evaporator
Procedure:

o A mixture of 4-cyanopyridine (4 parts), water (80 parts), and hydrazine hydrate (4 parts) is
prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

e Magnesium oxide (0.04 parts) is added to the mixture as a catalyst.
e The reaction mixture is heated on a steam bath for 15 hours with continuous stirring.[7]

 After the reaction is complete, the solution is filtered while hot to remove the magnesium
oxide and any insoluble byproducts.[7]
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o The filtrate is then evaporated to dryness under reduced pressure using a rotary evaporator
to obtain the crude product.[7]

e The solid residue is recrystallized from methanol or ethanol to yield the purified isonicotinyl
hydrazide.[7] This can then be converted to 2-hydroxyisonicotinic acid through appropriate
chemical modifications.

Analytical Characterization

The structural confirmation and purity assessment of 2-hydroxyisonicotinic acid are typically
performed using a combination of spectroscopic and chromatographic techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used
to elucidate the chemical structure, including the tautomeric form present in a given solvent.

e Mass Spectrometry (MS): MS is employed to confirm the molecular weight and
fragmentation pattern of the molecule.

o High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for
determining the purity of the synthesized compound.

Biological Properties and Applications
Pharmaceutical and Agrochemical Intermediate

2-Hydroxyisonicotinic acid and its tautomer are valuable building blocks in the synthesis of a
wide range of biologically active molecules.[1]

o Pharmaceuticals: It serves as a key intermediate in the synthesis of drugs for treating
tuberculosis, metabolic disorders, and HIV.[1][8]

o Agrochemicals: This compound is utilized in the development of advanced crop protection
agents.[1]

Metal Chelating Activity

2-Hydroxyisonicotinic acid has demonstrated the ability to form stable complexes with metal
ions, notably iron(ll1).[2] This property is attributed to the presence of the hydroxyl and
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carboxylic acid functional groups, which can coordinate with metal centers. This chelation
capability suggests potential applications in conditions associated with metal overload or in the

design of inhibitors for metalloenzymes.[2][9]

Visualizing Synthesis and Potential Mechanism of
Action

The following diagrams, generated using the DOT language, illustrate a plausible synthetic
workflow and a hypothesized mechanism of action based on its metal chelating properties.

Intermediate Product Final Product
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Caption: A generalized workflow for the synthesis of 2-hydroxyisonicotinic acid, starting from

4-cyanopyridine.
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Caption: Hypothesized mechanism of action of 2-hydroxyisonicotinic acid as a metal
chelator, leading to enzyme inhibition.

Conclusion

2-Hydroxyisonicotinic acid is a compound of significant interest to the scientific and industrial
communities. Its versatile chemical nature, arising from its functional groups and tautomerism,
makes it a valuable precursor in the synthesis of a wide array of complex molecules with
important biological activities. The metal-chelating properties of 2-hydroxyisonicotinic acid
open up further avenues for research into its potential therapeutic applications. This guide
provides a foundational understanding of its properties and serves as a resource for
professionals engaged in drug discovery and development, as well as in the broader field of
chemical synthesis. Further exploration into its specific biological targets and mechanisms of
action is warranted to fully exploit its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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